Cas no 26547-92-2 (sulfoxide, isopropyl methyl)

• Product Name: sulfoxide, isopropyl methyl
• CAS No: 26547-92-2
• MF: C₄H₁₀OS
• MW: 106.186600208282
• CID: 914557
• PubChem ID: 139683
• Update Time: 2025-04-19

sulfoxide, isopropyl methyl Chemical and Physical Properties

Names and Identifiers

• sulfoxide, isopropyl methyl
• 14094-09-8
• SCHEMBL777862
• Propane, 2-(methylsulfinyl)-
• 2-methylsulfinylpropane
• 2-Methylsulfinyl-propan
• DTXSID00930959
• methyl i-propyl sulfoxide
• 26547-92-2
• Sulfoxide, isopropyl methyl-
• 2-(Methanesulfinyl)propane

• Inchi： 1S/C4H10OS/c1-4(2)6(3)5/h4H,1-3H3
• InChI Key： KBGDIHYLFZNUNL-UHFFFAOYSA-N
• SMILES： S(C)(C(C)C)=O

Computed Properties

• Exact Mass: 106.0453
• Monoisotopic Mass: 106.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 58.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 201.9°Cat760mmHg
• Flash Point: 75.9°C
• Refractive Index: 1.474
• PSA: 17.07